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Introduction

The cyclic GMP-AMP Synthase (cGAS) - Stimulator of Interferon Genes (STING) pathway is a
critical component of the innate immune system, responsible for detecting cytosolic double-
stranded DNA (dsDNA), a hallmark of viral infections and cellular damage.[1] Upon binding to
dsDNA, cGAS synthesizes the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP).[2][3]
This molecule then binds to and activates STING, an endoplasmic reticulum-associated
protein.[2] STING activation initiates a signaling cascade involving TANK-binding kinase 1
(TBK1) and the transcription factor Interferon Regulatory Factor 3 (IRF3), leading to the robust
production of type | interferons (such as IFN-3) and other pro-inflammatory cytokines like TNF-
o.[1][2]

Human Peripheral Blood Mononuclear Cells (PBMCs), which include monocytes, lymphocytes
(T cells, B cells, NK cells), and dendritic cells, are a vital tool for studying the human immune
response in vitro.[4] Monocytes and dendritic cells, in particular, highly express components of
the STING pathway.[5][6] Direct stimulation of PBMCs with 2',3'-cGAMP provides a powerful
method to specifically investigate STING pathway activation, downstream cytokine production,
and the efficacy of novel STING agonist or inhibitor therapeutics.[5] These studies are crucial
for drug development in cancer immunotherapy and vaccine adjuvant research.[3][7]

Signaling Pathway and Experimental Workflow
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The activation of the innate immune response by 2',3'-cGAMP in PBMCs follows a well-defined
signaling cascade and can be reliably reproduced in a laboratory setting.
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Caption: The cGAS-STING signaling pathway initiated by cytosolic dsDNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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